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Compound of Interest

Compound Name: 5,5'-Dibromo-BAPTA

Cat. No.: B038350

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,5'-Dibromo-BAPTA is a high-affinity, selective calcium chelator widely utilized in life sciences
research to investigate the intricate roles of calcium (Ca2*) signaling in a vast array of cellular
processes. As a derivative of BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic
acid), it exhibits an intermediate affinity for Ca2*, making it an invaluable tool for buffering
intracellular calcium concentrations and studying calcium dynamics in both in vitro and in vivo
models.[1][2] Its utility is further enhanced by its salt form, which can be directly introduced into
cells via microinjection, allowing for precise control over the intracellular concentration of the
chelator.

These application notes provide detailed protocols and quantitative data for the effective use of
5,5'-Dibromo-BAPTA via microinjection for the study of calcium-dependent signaling
pathways.

Physicochemical and Calcium Binding Properties

Understanding the properties of 5,5'-Dibromo-BAPTA is crucial for designing and interpreting
experiments. The tetrapotassium salt is the form typically used for microinjection due to its
solubility in aqueous solutions.
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Property Value

Molecular Formula C22H18Br2KaN2010

Molecular Weight 786.59 g/mol

Appearance White to off-white solid

Solubility Soluble in water

Calcium Dissociation Constant (Kd) ~1.6 - 3.6 UM (in the absence of Mg?*)[1][2]

Key Applications in Calcium Signaling Research

Microinjection of 5,5'-Dibromo-BAPTA is a powerful technique to investigate the role of
intracellular calcium in a variety of cellular processes, including:

e Synaptic Transmission and Plasticity: By buffering intracellular calcium in neurons,
researchers can dissect the calcium-dependency of neurotransmitter release and synaptic
plasticity phenomena like long-term potentiation (LTP) and long-term depression (LTD).[1]

» Excitation-Contraction Coupling: In muscle cells, 5,5'-Dibromo-BAPTA can be used to study
the precise Ca?* concentrations required to trigger different stages of the contractile process.

e Gene Expression and Apoptosis: Investigating the necessity of calcium signaling in the
regulation of gene expression and programmed cell death.

o Store-Operated Calcium Entry (SOCE): By buffering the initial Ca2* release from the
endoplasmic reticulum (ER), 5,5'-Dibromo-BAPTA helps to isolate and study the
subsequent activation of store-operated Ca2* channels.

Signaling Pathway Visualization

The following diagram illustrates the central role of intracellular calcium as a second
messenger and the point of intervention for 5,5'-Dibromo-BAPTA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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